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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzaldehyde

CAS No.: 351002-94-3

Cat. No.: B1627094

Get Quote

Technical Support Center: 4-Butoxy-3-
nitrobenzaldehyde
A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-Butoxy-3-nitrobenzaldehyde. This resource is

designed to provide you with in-depth technical guidance, troubleshooting advice, and answers

to frequently asked questions regarding the handling and use of this compound, with a special

focus on managing its moisture sensitivity. As Senior Application Scientists, we have

synthesized critical data and field-proven insights to ensure the integrity of your experiments.

I. Compound Profile and Core Characteristics
4-Butoxy-3-nitrobenzaldehyde is an aromatic aldehyde with the molecular formula

C₁₁H₁₃NO₄. Its structure, featuring a butoxy group and a nitro group on the benzaldehyde ring,

makes it a valuable intermediate in organic synthesis. However, the presence of the aldehyde

and ether functionalities necessitates careful handling to avoid unwanted side reactions,

particularly with atmospheric moisture.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1627094#bc-rfq
https://www.benchchem.com/product/b1627094/docs?utm_src=pdf-body#controlling-moisture-sensitivity-when-handling-4-butoxy-3-nitrobenzaldehyde
https://www.benchchem.com/product/b1627094/docs?utm_src=pdf-body#controlling-moisture-sensitivity-when-handling-4-butoxy-3-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 223.23 g/mol Inferred

Appearance
Likely a yellow or brownish

crystalline solid
[1][2]

Solubility

Expected to be soluble in

common organic solvents like

ethanol, benzene, and

acetone, with limited solubility

in water.

[1]

II. Troubleshooting Guide: Moisture-Related Issues
This section addresses specific problems that may arise from improper handling of 4-Butoxy-
3-nitrobenzaldehyde in the presence of moisture.

Question: My reaction yield is consistently lower than expected, and I observe an unknown

impurity in my NMR spectrum. What could be the cause?

Answer:

This is a classic sign of reactant degradation due to moisture. The aldehyde functional group in

4-Butoxy-3-nitrobenzaldehyde is susceptible to hydration, forming a geminal diol (hydrate).[3]

While this reaction is reversible, the hydrate can be less reactive in your desired

transformation, thus lowering the yield of your target product.

Causality Explained: The presence of electron-withdrawing groups, like the nitro group, can

increase the electrophilicity of the carbonyl carbon, making it more prone to nucleophilic attack

by water.[3]

Preventative Protocol:

Strict Anhydrous Conditions: Always handle 4-Butoxy-3-nitrobenzaldehyde under an inert

atmosphere (e.g., nitrogen or argon) in a glove box or using Schlenk line techniques.
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Dry Solvents: Use freshly distilled and dried solvents. Solvents should be stored over

molecular sieves.

Proper Storage: Store the compound in a tightly sealed container, preferably in a desiccator

with a suitable drying agent.[4][5]

Question: I am running a reaction under acidic conditions and notice the formation of multiple

byproducts. Could this be related to moisture?

Answer:

Yes, under acidic conditions, the presence of water can lead to the cleavage of the butoxy

(ether) group, a reaction known as ether hydrolysis. This would result in the formation of 4-

hydroxy-3-nitrobenzaldehyde and butanol, which could then participate in side reactions,

leading to a complex product mixture.

Mechanistic Insight: The ether oxygen can be protonated by the acid, making the adjacent

carbon atom more susceptible to nucleophilic attack by water.

Troubleshooting Steps:

Verify Anhydrous Acid: Ensure that the acid used in your reaction is anhydrous.

Control Reaction Temperature: Higher temperatures can accelerate the rate of ether

hydrolysis. If your reaction conditions permit, consider running the reaction at a lower

temperature.

Alternative Catalysts: If applicable to your synthesis, explore the use of Lewis acids that are

less sensitive to trace amounts of moisture.

III. Frequently Asked Questions (FAQs)
Q1: What are the primary safety concerns when handling 4-Butoxy-3-nitrobenzaldehyde?

Based on data from related nitrobenzaldehyde compounds, you should assume that 4-Butoxy-
3-nitrobenzaldehyde may cause skin and eye irritation.[6][7][8] Inhalation of dust should be

avoided.[6][7] Always wear appropriate personal protective equipment (PPE), including safety
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goggles, gloves, and a lab coat.[7] Handle the compound in a well-ventilated area or a fume

hood.[1][4]

Q2: How should I properly store 4-Butoxy-3-nitrobenzaldehyde to ensure its stability?

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[5] For long-term storage, keeping

it in a desiccator is highly recommended to minimize exposure to atmospheric moisture.[4]

Q3: Can I use water as a solvent for reactions involving this compound?

Given its limited water solubility and the potential for hydrate formation at the aldehyde group,

water is generally not a recommended solvent.[1][3] If your reaction requires an aqueous

medium, be aware of the potential for reduced reactivity and side product formation.

Q4: My 4-Butoxy-3-nitrobenzaldehyde has turned from a yellow to a brownish color. Is it still

usable?

A change in color could indicate some level of degradation or the presence of impurities. While

it might still be usable for some applications, it is recommended to purify the material before

use in sensitive reactions. Recrystallization from a suitable solvent system, such as

toluene/petroleum ether, is a common method for purifying similar compounds.[9]

IV. Experimental Workflow & Diagrams
Workflow for Handling Moisture-Sensitive Aldehydes
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Caption: Inert atmosphere handling workflow.
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Caption: Degradation pathways in the presence of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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